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Compound of Interest

Compound Name: MCB-613

Cat. No.: B161137

Essential Safety and Handling Guide for MCB-613

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with MCB-613. The following procedural guidance
outlines personal protective equipment (PPE), operational plans for handling and disposal, and
emergency protocols to ensure a safe laboratory environment.

Chemical and Physical Properties

A summary of the quantitative data available for MCB-613 is presented below. Note the
absence of occupational exposure limit values in the currently available safety data sheets.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b161137?utm_src=pdf-interest
https://www.benchchem.com/product/b161137?utm_src=pdf-body
https://www.benchchem.com/product/b161137?utm_src=pdf-body
https://www.benchchem.com/product/b161137?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property

Value

Reference

Chemical Name

4-Ethyl-2,6-bis-pyridin-3-

ylmethylene-cyclohexanone

[1]

Synonyms

MCB 613, MCB613

[2]

CAS Number

1162656-22-5

[2]

Molecular Formula

C20H20N20

[2]

Molecular Weight

304.3856 g/mol

[2]

Physical State

Solid

[3]

Flammability

Product is not flammable

[3]

Explosion Hazard

Product does not present an

explosion hazard

[3]

Personal Protective Equipment (PPE)

Although one Safety Data Sheet (SDS) classifies MCB-613 as not a hazardous substance or

mixture, it paradoxically recommends comprehensive protective measures.[2] Given its

mechanism of action, which involves covalent modification of proteins, a cautious approach is
warranted.[4][5] The following PPE is mandatory when handling MCB-613:

o Hand Protection: Wear protective gloves. Given that MCB-613 is often dissolved in solvents

like DMSO, select gloves that are resistant to the solvent being used.

o Eye Protection: Use safety goggles with side-shields to protect against splashes.[2]

o Skin and Body Protection: An impervious lab coat or clothing is required to prevent skin

contact.[2]

» Respiratory Protection: A suitable respirator should be used, especially when handling the

powder form, to avoid inhalation.[2]

Operational Plan: Handling and Storage

Handling:
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Ventilation: Always handle MCB-613 in a well-ventilated area, preferably within a chemical
fume hood.

Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes, and
prevent inhalation of dust or aerosols.

Weighing: When weighing the solid compound, do so in a designated area, ensuring minimal
air disturbance to prevent dust dispersal.

Solution Preparation: For creating solutions (e.g., with DMSO), add the solvent to the pre-
weighed MCB-613 slowly to avoid splashing.

Storage:

Store MCB-613 in a tightly sealed container in a cool, dry, and well-ventilated area, away
from incompatible materials.

Emergency Procedures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids apart. Seek prompt medical attention.[2]

Skin Contact: Thoroughly rinse the affected skin area with plenty of water. Remove any
contaminated clothing and shoes. A physician should be consulted.[2]

Inhalation: Move the individual to an area with fresh air. If breathing is difficult, administer
cardiopulmonary resuscitation (CPR), avoiding mouth-to-mouth resuscitation.[2]

Spills: In the event of a spill, evacuate personnel to a safe area. Wear full personal protective
equipment, including a respirator. Clean the spill in a safe manner, ensuring adequate
ventilation. Prevent the product from entering drains, water courses, or the soil.[2]

Disposal Plan

All waste materials, including unused MCB-613, contaminated lab supplies (e.g., pipette tips,

gloves), and solutions, should be treated as chemical waste. Dispose of these materials in

accordance with local, state, and federal environmental regulations. Do not dispose of them in

standard laboratory trash or down the drain.
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Experimental Protocols and Visualizations
Experimental Workflow for Handling MCB-613

The following diagram illustrates the standard workflow for safely handling MCB-613 in a
laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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